2-(4-chloro-2-cyclohexylphenoxy)-N-(pyridin-3-yl)acetamide

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 2-(4-chloro-2-cyclohexylphenoxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C19H21ClN2O2/c20-15-8-9-18(17(11-15)14-5-2-1-3-6-14)24-13-19(23)22-16-7-4-10-21-12-16/h4,7-12,14H,1-3,5-6,13H2,(H,22,23)
• InChI Key: MHWYHTGYUUOMBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=C(C=CC(=C2)Cl)OCC(=O)NC3=CN=CC=C3

Description

2-(4-chloro-2-cyclohexylphenoxy)-N-(pyridin-3-yl)acetamide: is a synthetic organic compound.

• Its chemical formula is

  $$\text{C}_{20}\text{H}_{23}\text{ClN}_2\text{O}_2$$C20​H23​ClN2​O2​

  .
• The compound features a chlorinated cyclohexylphenoxy group attached to a pyridine ring via an acetamide linkage.
• It exhibits interesting biological properties, making it relevant for scientific research and applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:
Oxidizing agents like potassium permanganate (

Oxidation: $$\text{KMnO}_4$$KMnO4​

) or chromium trioxide (

$$\text{CrO}_3$$CrO3​

).

Substitution: Alkylating agents (e.g., alkyl halides) or nucleophiles (e.g., amines).

Reducing agents like sodium borohydride (

Reduction: $$\text{NaBH}_4$$NaBH4​

) or lithium aluminum hydride (

$$\text{LiAlH}_4$$LiAlH4​

).

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity (e.g., as an enzyme inhibitor or ligand).

Medicine: May have applications in drug discovery or development.

Industry: Employed in the production of specialty chemicals.

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds:

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